2-(2,6-Dimethoxyphenyl)acetonitrile
Overview
Description
2-(2,6-Dimethoxyphenyl)acetonitrile, also known as DMA, is a chemical compound with the molecular formula C10H11NO2. It is a white or off-white crystalline powder that is commonly used in scientific research. DMA is known for its ability to inhibit the activity of certain enzymes, making it a valuable tool in the study of various biochemical and physiological processes.
Mechanism of Action
The mechanism of action of 2-(2,6-Dimethoxyphenyl)acetonitrile involves its ability to bind to the active site of enzymes, thereby inhibiting their activity. 2-(2,6-Dimethoxyphenyl)acetonitrile has been shown to be a reversible inhibitor of MAO, meaning that its inhibitory effect can be reversed by removing the compound from the enzyme's active site.
Biochemical and Physiological Effects:
2-(2,6-Dimethoxyphenyl)acetonitrile has been shown to have a number of biochemical and physiological effects. It has been shown to increase the levels of certain neurotransmitters in the brain, including dopamine, norepinephrine, and serotonin. This makes 2-(2,6-Dimethoxyphenyl)acetonitrile a potential treatment for neurological disorders such as depression and anxiety.
Advantages and Limitations for Lab Experiments
One advantage of using 2-(2,6-Dimethoxyphenyl)acetonitrile in lab experiments is its ability to selectively inhibit the activity of certain enzymes. This allows researchers to study the specific biochemical and physiological effects of these enzymes without interference from other factors. However, one limitation of using 2-(2,6-Dimethoxyphenyl)acetonitrile is that it can be toxic at high concentrations, which can limit its use in certain experiments.
Future Directions
There are a number of potential future directions for research involving 2-(2,6-Dimethoxyphenyl)acetonitrile. One area of interest is the development of 2-(2,6-Dimethoxyphenyl)acetonitrile-based drugs for the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease. Another area of interest is the study of 2-(2,6-Dimethoxyphenyl)acetonitrile's effects on other enzymes and biological processes, which could lead to the development of new treatments for a variety of diseases.
Scientific Research Applications
2-(2,6-Dimethoxyphenyl)acetonitrile has been widely used in scientific research to study various biological processes. It has been shown to inhibit the activity of certain enzymes, such as monoamine oxidase (MAO) and acetylcholinesterase (AChE), which are involved in the regulation of neurotransmitters in the brain. This makes 2-(2,6-Dimethoxyphenyl)acetonitrile a valuable tool in the study of neurological disorders such as Alzheimer's disease and Parkinson's disease.
properties
IUPAC Name |
2-(2,6-dimethoxyphenyl)acetonitrile |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H11NO2/c1-12-9-4-3-5-10(13-2)8(9)6-7-11/h3-5H,6H2,1-2H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
DMAZHVMFCXDMRL-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C(=CC=C1)OC)CC#N |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H11NO2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
177.20 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-(2,6-Dimethoxyphenyl)acetonitrile | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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